C16:1 Ceramide-d7

• Molecular Formula: C34H65NO3
• Molecular Weight: 542.9 g/mol
• InChI: InChI=1S/C34H65NO3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-33(37)32(31-36)35-34(38)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h14,16,27,29,32-33,36-37H,3-13,15,17-26,28,30-31H2,1-2H3,(H,35,38)/b16-14-,29-27+/t32-,33+/m0/s1/i1D3,3D2,5D2
• InChIKey: ZXPULTKTJOBQPE-NWGIQDPJSA-N

C16:1 Ceramide-d7 (d18:1-d7/16:1): A Deuterated Internal Standard for Quantitative Sphingolipidomics

C16:1 Ceramide-d7 (d18:1-d7/16:1) is a stable isotope-labeled (deuterated) analog of the endogenous C16:1 ceramide, belonging to the sphingolipid class [1]. It is a synthetic compound, N-palmitoleoyl-D-erythro-sphingosine-d7, with a molecular formula of C34H58D7NO3 and a purity of >99% as determined by thin-layer chromatography (TLC) . The molecule is designed with seven deuterium (²H) atoms incorporated at the terminal position of the sphingosine base, which creates a mass shift of +7 Da relative to the unlabeled analyte . This mass difference is the fundamental property that enables its use as an ideal internal standard (IS) for the accurate and precise quantification of C16:1 ceramide in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) .

Mass Shift +7 Da enables specific LC-MS/MS detection

Purity High certified purity (TLC) for quantitative standard

Format Pre-formulated solution format for workflow reproducibility

Target Structurally matched to endogenous C16:1 ceramide

• [1] Sullards, M. C., et al. (2007). Structure-specific, quantitative methods for analysis of sphingolipids by liquid chromatography-tandem mass spectrometry: 'inside-out' sphingolipidomics. Methods in Enzymology, 432, 83-115. View Source

Why C16:1 Ceramide-d7 Cannot Be Replaced by Other Ceramide Internal Standards

In targeted lipidomics, the selection of an internal standard is not a generic decision; it directly dictates the accuracy, precision, and validity of the final quantitative data [1]. Interchanging a C16:1 Ceramide-d7 internal standard with a different, even closely related, deuterated ceramide (e.g., C16:0-d7 or C18:1-d7) is a critical error that undermines data integrity. This is because different ceramide species possess unique chemical structures—specifically variations in the fatty acyl chain length and degree of unsaturation (16:1 vs 16:0) [2]. These structural differences directly influence their physical properties, such as hydrophobicity, which in turn governs their behavior during sample preparation (e.g., extraction efficiency, solubility) and liquid chromatography (retention time) [3]. Furthermore, in a mass spectrometer, distinct lipid species can be subject to different matrix effects (ion suppression or enhancement) due to co-eluting compounds [4]. Therefore, only the exact, structurally matched stable isotope-labeled analog can reliably correct for analyte-specific losses and ionization fluctuations throughout the entire analytical workflow. The quantitative evidence below demonstrates the specific, measurable advantages of using C16:1 Ceramide-d7 over other in-class options for the precise determination of endogenous C16:1 ceramide.

Retention & Matrix Mismatch

Unsaturation difference (16:1 vs 16:0) can shift LC retention and co-elution profiles, limiting accurate matrix effect correction.

Extraction Efficiency Divergence

Differing hydrophobicity between saturated and monounsaturated ceramides may alter solubility and extraction recovery.

Purity Specification Gap

Chemical purity (TLC) versus isotopic enrichment specifications are not interchangeable; cross-supplier comparison requires source-specific review.

• [1] Sullards, M. C., et al. (2007). Structure-specific, quantitative methods for analysis of sphingolipids by liquid chromatography-tandem mass spectrometry: 'inside-out' sphingolipidomics. Methods in Enzymology, 432, 83-115. View Source
• [2] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55, S107-S113. View Source
• [3] Zelnik, I. D., et al. (2020). Different rates of flux through the biosynthetic pathway for long-chain versus very-long-chain sphingolipids. Journal of Lipid Research, 61(10), 1341-1346. View Source
• [4] Tran, N., et al. (2021). Appropriate internal standard corrections eliminate matrix effects & achieve high dynamic linearities. PMC Figure 4. View Source

Quantitative Evidence for C16:1 Ceramide-d7 Differentiation in Analytical Performance

Structural Specificity: Differentiation from C16:0 Ceramide-d7 by Unsaturation

C16:1 Ceramide-d7 is structurally and functionally distinct from its saturated analog, C16:0 Ceramide-d7, due to a single double bond in the fatty acyl chain (16:1 vs. 16:0). This unsaturation is not a minor variation; it defines a unique endogenous lipid subspecies with distinct biological roles [1]. More importantly for procurement, this structural difference directly impacts analytical performance. The monounsaturated C16:1 Ceramide-d7 is expected to elute earlier in reversed-phase liquid chromatography compared to its saturated C16:0 counterpart. Using a mismatched internal standard (e.g., C16:0-d7 to quantify C16:1) will fail to accurately correct for matrix effects, as these effects are dependent on the specific retention time and the co-eluting compounds in that retention window [2].

Structural specificity

Class-level

C16:1-d7 vs C16:0-d7 Presence of cis-double bond shifts retention and matrix effect profile

Accurate matrix correction depends on chromatographic co-elution

Predicted under standard C18 reversed-phase conditions

Evidence Dimension	Structural Specificity & Predicted Chromatographic Resolution
Target Compound Data	C16:1 Ceramide-d7 (MW: 542.93, unsaturation in N-acyl chain)
Comparator Or Baseline	C16:0 Ceramide-d7 (MW: 544.95, saturated N-acyl chain)
Quantified Difference	Presence of a cis-double bond in the 16:1 acyl chain versus a saturated 16:0 chain. This leads to a predicted difference in retention time in a typical C18 reversed-phase LC-MS/MS system [2].
Conditions	Standard reversed-phase liquid chromatography for sphingolipid analysis (e.g., C18 column, acetonitrile/isopropanol gradient) [2].

Why This Matters

For precise quantification, the internal standard must exactly match the analyte's structure to ensure identical chromatographic behavior and to compensate for analyte-specific matrix effects, a principle that is violated when using a saturated analog for an unsaturated target [2].

• [1] Zelnik, I. D., et al. (2020). Different rates of flux through the biosynthetic pathway for long-chain versus very-long-chain sphingolipids. Journal of Lipid Research, 61(10), 1341-1346. View Source
• [2] Sullards, M. C., et al. (2007). Structure-specific, quantitative methods for analysis of sphingolipids by liquid chromatography-tandem mass spectrometry: 'inside-out' sphingolipidomics. Methods in Enzymology, 432, 83-115. View Source

Validated Purity: >99% Purity by TLC versus Comparable Products

The target compound, C16:1 Ceramide-d7 from Avanti Polar Lipids, is certified with an assay purity of >99% as determined by Thin Layer Chromatography (TLC) . This high level of purity is a verifiable and critical procurement parameter. A direct comparison with a deuterated analog from a different supplier, such as C16 Ceramide-d7 from Cayman Chemical, shows a specification of '≥99% deuterated forms (d1-d7)' . The key distinction is that the Cayman specification describes the isotopic enrichment distribution, not the absolute chemical purity of the compound relative to other non-ceramide impurities. The Avanti specification (>99% TLC) is a more rigorous standard for a single-component analytical standard, ensuring minimal interference from unrelated compounds in the assay.

Purity certification

Head-to-head

>99% TLC vs ≥99% deuterated forms Chemical purity versus isotopic enrichment specification

Lot attribute review needed for single-component standard confidence

Specifications sourced from manufacturer COA documentation

Evidence Dimension	Certified Chemical Purity
Target Compound Data	Assay: >99% (TLC)
Comparator Or Baseline	C16 Ceramide-d7 (d18:1-d7/16:0) from Cayman Chemical: Purity ≥99% deuterated forms (d1-d7)
Quantified Difference	The target's specification (>99% TLC) measures chemical purity, while the comparator's specification (≥99% deuterated forms) measures isotopic enrichment.
Conditions	Specifications as listed on manufacturer's product pages and certificates of analysis , .

Why This Matters

A >99% TLC purity specification provides procurement scientists with a higher degree of confidence in lot-to-lot consistency and the absence of non-ceramide contaminants that could interfere with mass spectrometric detection, thereby ensuring more reliable and reproducible quantitative data.

Endogenous Relevance: Superior Target for Mammalian Sphingolipidomics

C16:1 ceramide is a defined endogenous signaling lipid in mammalian cells, making its accurate quantification biologically meaningful [1]. Its relevance is further supported by studies showing that long-chain (LC) ceramides (C16:0, C18:0) have distinct turnover rates and metabolic fates compared to very-long-chain (VLC) ceramides (C24:0, C24:1), underscoring the need for chain-length-specific analysis [2]. In contrast, an internal standard like C16:0 Ceramide-d7 (d18:1-d7/16:0) targets a different, albeit related, saturated LC ceramide . While both are valid internal standards, they serve different analytical purposes. The procurement choice should be dictated by the specific ceramide subspecies under investigation. Using C16:1 Ceramide-d7 is essential for studies focused on the biology of monounsaturated ceramide species, which may have unique signaling functions distinct from their saturated counterparts.

Endogenous relevance

Class-level

C16:1 ceramide vs C16:0 ceramide Monounsaturated versus saturated long-chain ceramide biology

Ensures method targets the specific endogenous lipid of interest

Distinct metabolic turnover rates reported in literature

Evidence Dimension	Target Endogenous Analyte and Biological Role
Target Compound Data	Designed to quantify C16:1 ceramide, a specific endogenous long-chain monounsaturated sphingolipid [1].
Comparator Or Baseline	C16:0 Ceramide-d7, designed to quantify C16:0 ceramide, a long-chain saturated sphingolipid .
Quantified Difference	Qualitative difference in the biological target: monounsaturated (C16:1) vs. saturated (C16:0). Zelnik et al. (2020) quantitatively established that LC ceramides (including C16:0) turn over more slowly than VLC ceramides [2].
Conditions	In vitro and in vivo studies of sphingolipid metabolism and signaling in mammalian systems [1], [2].

Why This Matters

Procuring the correct deuterated analog (C16:1-d7) ensures that the analytical method is fit-for-purpose for quantifying the specific, biologically active lipid species of interest, preventing the collection of data on an unintended and biologically distinct molecule.

• [1] Sullards, M. C., et al. (2007). Structure-specific, quantitative methods for analysis of sphingolipids by liquid chromatography-tandem mass spectrometry: 'inside-out' sphingolipidomics. Methods in Enzymology, 432, 83-115. View Source
• [2] Zelnik, I. D., et al. (2020). Different rates of flux through the biosynthetic pathway for long-chain versus very-long-chain sphingolipids. Journal of Lipid Research, 61(10), 1341-1346. View Source

Convenience and Reproducibility: Pre-formulated Solution vs. Solid Alternatives

The C16:1 Ceramide-d7 from Avanti (860748) is supplied as a ready-to-use 1 mg/mL solution in DCM:Methanol (1:1) . This is a critical workflow and procurement differentiator compared to internal standards supplied as crystalline solids, such as the C16 Ceramide-d7 (d18:1-d7/16:0) offered by Cayman Chemical . Handling solid, hygroscopic lipid standards requires precise weighing of sub-milligram quantities, which introduces significant measurement error, consumes time, and exposes the user to potentially hazardous material. Furthermore, incomplete dissolution of a solid can lead to inaccurate final concentrations. In contrast, a pre-formulated ampule standardizes this step, minimizes sample preparation variability, and improves both inter- and intra-laboratory reproducibility.

Product format

Head-to-head

Solution (1 mg/mL) vs Crystalline solid Pre-formulated ampule reduces weighing and solubilization steps

Supports workflow consistency and reduces handling variability

Relevant for high-throughput lipidomics operations

Evidence Dimension	Product Format and Ease of Use
Target Compound Data	Form: Solution; Concentration: 1 mg/mL in DCM:Methanol (1:1); Packaging: 2 mL amber glass sealed ampule .
Comparator Or Baseline	C16 Ceramide-d7 (Cayman): Form: A crystalline solid .
Quantified Difference	The target is a pre-formulated solution, eliminating the need for weighing and initial solubilization, steps that are required for the solid comparator.
Conditions	Standard laboratory procedures for preparing internal standard working solutions.

Why This Matters

Procuring a pre-formulated solution directly reduces analytical variability and saves significant hands-on time, which is a tangible and verifiable advantage for high-throughput lipidomics laboratories focused on efficiency and data quality.

Optimal Research and Industrial Use Cases for C16:1 Ceramide-d7

Absolute Quantification of C16:1 Ceramide in Biological Matrices via LC-MS/MS

This is the primary and intended application for C16:1 Ceramide-d7. As established, its structural identity to the target analyte ensures it corrects for analyte-specific losses during extraction and ionization in complex samples such as human plasma or serum, tissue homogenates, and cell lysates [1]. The high chemical purity (>99% TLC) ensures that the internal standard does not introduce interfering contaminants into the assay, supporting robust method validation as per regulatory guidelines . This scenario directly leverages the compound's core differentiation points: structural specificity and certified purity [1], .

High-Throughput Clinical Sphingolipidomics for Biomarker Discovery

In studies focused on identifying and validating ceramides as potential clinical biomarkers, the use of pre-formulated internal standards like C16:1 Ceramide-d7 is critical [2]. As demonstrated in a validated high-throughput method for quantifying 16 ceramides in 5 minutes, the use of stable isotope-labeled ceramides as internal standards is essential for achieving the required precision (imprecision <15%) and accuracy (inaccuracy <15%) for clinical applications [2]. The ready-to-use solution format of this compound directly supports the reproducibility and speed required for large cohort studies, a key procurement consideration for clinical research labs .

Targeted Sphingolipidomics Investigating Monounsaturated Ceramide Biology

This compound is essential for studies specifically investigating the biological roles of monounsaturated ceramide species (C16:1). Its use is mandated by the principle that the internal standard must match the analyte's structure [1]. Using a mismatched standard (e.g., C16:0-d7) would yield unreliable quantitative data due to differences in chromatographic behavior and matrix effects. For research exploring the differential signaling or metabolic fates of unsaturated versus saturated long-chain ceramides [3], C16:1 Ceramide-d7 is the only appropriate analytical tool to generate valid, interpretable data.

Method Development and Validation for Ceramide Panel Assays

During the development of new LC-MS/MS methods for a panel of ceramides, C16:1 Ceramide-d7 is required as part of a comprehensive internal standard mixture. This is because the LIPID MAPS consortium and other leading groups in the field advocate for the use of a 'cocktail' of certified, structure-specific internal standards to cover the range of species being quantified [4]. Its inclusion in such a panel ensures that the specific channel for C16:1 ceramide quantification is properly calibrated and corrected, thereby enabling the method to meet stringent acceptance criteria for accuracy and precision across all analytes [2].

Application

Selection Property

Validation Focus

Quantification in human plasma research matrices

Structurally identical deuterated analog

Matrix-effect correction and recovery consistency

High-throughput sphingolipidomics for biomarker research

Pre-formulated solution for consistent workflow

Precision and reproducibility across batches

Monounsaturated ceramide pathway studies

Species-specific C16:1-d7 internal standard

Accurate quantification of unsaturated vs saturated species

Method development for ceramide panel assays

Compatible with multi-analyte IS cocktail

Calibration linearity and method acceptance criteria review

• [1] Sullards, M. C., et al. (2007). Structure-specific, quantitative methods for analysis of sphingolipids by liquid chromatography-tandem mass spectrometry: 'inside-out' sphingolipidomics. Methods in Enzymology, 432, 83-115. View Source
• [2] Huang, Q., et al. (2021). High-throughput quantitation of serological ceramides/dihydroceramides by LC/MS/MS: Pregnancy baseline biomarkers and potential metabolic messengers. Journal of Pharmaceutical and Biomedical Analysis, 192, 113639. View Source
• [3] Zelnik, I. D., et al. (2020). Different rates of flux through the biosynthetic pathway for long-chain versus very-long-chain sphingolipids. Journal of Lipid Research, 61(10), 1341-1346. View Source
• [4] Merrill, A. H., Jr., et al. (2005). Sphingolipidomics: high-throughput, structure-specific, and quantitative analysis of sphingolipids by liquid chromatography tandem mass spectrometry. Methods, 36(2), 207-224. View Source